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Compound of Interest

Compound Name:
(S)-1-(tetrahydrofuran-2-

yl)ethanone

Cat. No.: B139392 Get Quote

Essential Safety and Handling Guide for (S)-1-
(tetrahydrofuran-2-yl)ethanone
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (S)-1-(tetrahydrofuran-2-
yl)ethanone (CAS No. 131328-27-3). The following procedures are designed to ensure a safe

laboratory environment and proper logistical management of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
(S)-1-(tetrahydrofuran-2-yl)ethanone is classified with the following hazards:

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.[1][2]

Flammable Liquid: It is also considered a flammable or combustible liquid.[2]
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Given its chemical structure (a ketone and a cyclic ether), precautions for both functional

groups are necessary. Tetrahydrofuran derivatives can form explosive peroxides upon

exposure to air and light.[3][4][5]

A comprehensive personal protective equipment (PPE) plan is mandatory for handling this

substance.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Equipment Specification Guidelines and Rationale

Eye and Face Protection

Safety goggles with side-

shields meeting ANSI Z87.1

standard. A face shield is

required when there is a

splash hazard.[1][6][7]

Protects against chemical

splashes and vapors that

cause serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves.

Butyl rubber or specialized

ketone-resistant gloves are

recommended for extended

contact.[8][9] Nitrile gloves

may be used for incidental

contact but should be changed

immediately upon

contamination as ethers can

permeate them.[3][7]

Provides protection against

skin irritation.[1] The choice of

glove material is critical due to

the compound's ketone and

ether functionalities.

Skin and Body Protection

A flame-resistant lab coat or

impervious clothing.[1][3] Wear

long pants and closed-toe,

closed-heel shoes.[7]

Prevents skin contact and

protects from potential

splashes. Cotton-based

clothing is recommended

under the lab coat.[3][7]

Respiratory Protection

A suitable respirator is required

if working outside of a fume

hood or if vapors/aerosols are

generated.[1][7][10]

Protects against respiratory

tract irritation from inhalation of

vapors.[1] Use must comply

with institutional and OSHA

guidelines, which may require

fit testing and training.[7][11]

Operational and Handling Plan
Safe handling is paramount to minimize exposure and prevent accidents. All handling should

be performed in a designated area.

Protocol for Safe Handling:
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Preparation: Before handling, ensure a safety shower and eyewash station are accessible.[1]

Confirm that all necessary PPE is available and in good condition.

Ventilation: Conduct all work in a properly functioning chemical fume hood to minimize

inhalation of vapors.[1][3]

Preventing Ignition: This compound is flammable. Keep it away from heat, sparks, open

flames, and other ignition sources.[10][12][13] Use spark-proof tools and explosion-proof

equipment. Ground and bond containers during transfer to prevent static discharge.[10][13]

Chemical Transfer: When transferring the liquid, avoid splashing. Use appropriate equipment

such as a pipette or a funnel.

Avoid Contamination: Do not eat, drink, or smoke in the handling area.[10][13] Wash hands

thoroughly after handling the product.[12][13]

Spill Management:

Minor Spill (inside fume hood): Absorb the spill with an inert, non-combustible material

(e.g., diatomite, universal binders).[1] Decontaminate the surface with alcohol.[1] Collect

the contaminated material in a sealed container for proper disposal.

Major Spill: Evacuate the area immediately. Avoid breathing vapors.[14] Alert your

institution's environmental health and safety (EHS) department. Do not attempt to clean up

large spills unless you are trained to do so.

Storage and Stability Plan
Proper storage is critical to maintain chemical integrity and prevent the formation of hazardous

byproducts like peroxides.

Protocol for Safe Storage:

Container: Keep the chemical in its original, tightly sealed container.[1]

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][4]

Avoid direct sunlight.[1]
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Temperature: The recommended storage temperature is 2-8°C.[1]

Peroxide Formation: As a tetrahydrofuran derivative, this compound can form explosive

peroxides over time when exposed to oxygen.[3][5]

Date Containers: Write the date received and the date opened on the container.[4][14]

Test for Peroxides: Test opened containers for the presence of peroxides every 3-6

months.[14] Do not use or distill if peroxides are detected.

Shelf Life: Dispose of opened containers after 6 months, and unopened containers after

12 months, or as recommended by the manufacturer.[14]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[5]

[12]

Disposal Plan
Chemical waste must be managed in accordance with institutional policies and local, state, and

federal regulations.

Protocol for Waste Disposal:

Waste Collection: Collect waste (S)-1-(tetrahydrofuran-2-yl)ethanone and any materials

contaminated with it (e.g., gloves, absorbent pads, pipette tips) in a designated, properly

labeled, and sealed hazardous waste container.

Labeling: Label the waste container clearly as "Hazardous Waste" and list the chemical

contents.

Disposal Request: Do not dispose of this chemical down the drain.[4] Arrange for pickup and

disposal through your institution's EHS department.[5]

Peroxide Hazard: If you suspect peroxide formation (e.g., crystal formation around the cap,

positive peroxide test), do not attempt to open or move the container.[5] Contact your EHS

department immediately for professional handling and disposal.[5]
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Workflow for Handling (S)-1-(tetrahydrofuran-2-
yl)ethanone
The following diagram outlines the key procedural steps and safety checkpoints from receiving

the chemical to its final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b139392?utm_src=pdf-body
https://www.benchchem.com/product/b139392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation & Planning

2. Handling & Experimentation

3. Storage

4. Disposal

Receive Chemical

Log & Date Container
(Received & Opened)

Review Safety Data Sheet (SDS)

Prepare Required PPE

Work in Fume Hood

Proceed to Handling

Conduct Experiment

Store in Cool, Dark,
Ventilated Area (2-8°C)

After Use

Collect in Labeled
Hazardous Waste Container

Generate Waste

Ensure No Ignition Sources

Periodic Peroxide Test
(Every 3-6 Months)

Contact EHS for Disposal

Positive Test or Expired

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b139392?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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